HOxAsH-bis(1,2-ethanedithiol)
Overview
Description
HOxAsH-bis(1,2-ethanedithiol) is a xanthene dye. It has a role as a fluorochrome.
Scientific Research Applications
Chemical Properties and Molecular Structures
- CNDO/2 Parametrizations: The CNDO/2 spd′ parametrizations were performed on molecules including 1,2-ethanedithiol (Ohsaku et al., 1979). This research aids in understanding the molecular structures and behaviors of compounds like HOxAsH-bis(1,2-ethanedithiol).
- Nickel Dithiolene Complexes: Bis(2-cyano-1,2-ethanedithiolate)nickelate has been studied for its paramagnetic properties, highlighting the potential for these types of compounds in magnetic and electronic applications (Fourmigué & Bertran, 2000).
Synthesis and Reactivity
- Chalcogenolate Reactions: The reaction of 1,2-ethanedithiolates with carbon disulfide leading to 1,2-ethane-bis(trithiocarbonates) was explored, providing insights into the reactivity of similar compounds (Gattow & Schubert, 1985).
- Heterocyclic Substituted 1,2-Enedithiolates: The synthesis of metallo-1,2-enedithiolates, including those of nickel, palladium, and platinum, shows the compound's versatility in forming complex structures with various metals (Kaiwar et al., 1997).
Applications in Polymerization and Catalysis
- Lactide Polymerization: Dithiodiolate ligands derived from 1,2-ethanedithiol have been utilized in the efficient ring-opening polymerization of lactide, indicating their importance in polymer science (Sergeeva et al., 2010).
- Oxygen Evolution Catalysis: The synthesis of CoSx nanosheets from a 1,2-ethanedithiol/n-butylamine quasi-ionic liquid at ambient temperature, with application in oxygen evolution reaction catalysis, showcases the potential for environmental and energy applications (Zhao et al., 2017).
Miscellaneous Applications
- Solution Processing of Semiconductor Inks: The dissolution of Sn, SnO, and SnS in a binary solvent mixture including 1,2-ethanedithiol reveals its utility in the solution processing of semiconductor materials (Buckley et al., 2016).
- Synthesis of PVC Plasticizers: Bis-adducts of ethanedithiol with alkyl- and cycloalkyl-substituted methylene dioxolanes, tested as plasticizers for PVC, improve physical-mechanical properties, indicating a potential application in material science (Yusifli et al., 2023).
properties
Molecular Formula |
C17H14As2O4S4 |
|---|---|
Molecular Weight |
560.4 g/mol |
IUPAC Name |
4,5-bis(1,3,2-dithiarsolan-2-yl)-3,6-dihydroxyxanthen-9-one |
InChI |
InChI=1S/C17H14As2O4S4/c20-11-3-1-9-15(22)10-2-4-12(21)14(19-26-7-8-27-19)17(10)23-16(9)13(11)18-24-5-6-25-18/h1-4,20-21H,5-8H2 |
InChI Key |
RMVJBEHVAKJRPD-UHFFFAOYSA-N |
Canonical SMILES |
C1CS[As](S1)C2=C(C=CC3=C2OC4=C(C3=O)C=CC(=C4[As]5SCCS5)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(1S,4S,6E,9S,12R,13S,15R,16R)-4,9-bis[(3-bromophenyl)methyl]-15-(hydroxymethyl)-13-methoxy-3,10-dioxo-2,11,14-trioxabicyclo[10.4.0]hexadec-6-en-16-yl] N-(4-bromophenyl)carbamate](/img/structure/B1263967.png)
